Cas no 88520-97-2 (2,3-dioctylbenzene-1,4-diamine)
88520-97-2 structure
Product Name:2,3-dioctylbenzene-1,4-diamine
2,3-dioctylbenzene-1,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dioctylbenzene-1,4-diamine
- DTXCID4048640
- DTXSID4073700
- 1,4-Benzenediamine, dioctyl-
- 88520-97-2
- SCHEMBL294503
-
- Inchi: 1S/C22H40N2/c1-3-5-7-9-11-13-15-19-20(22(24)18-17-21(19)23)16-14-12-10-8-6-4-2/h17-18H,3-16,23-24H2,1-2H3
- InChI Key: NYKPMDFDQLCJRT-UHFFFAOYSA-N
- SMILES: NC1=CC=C(C(=C1CCCCCCCC)CCCCCCCC)N
Computed Properties
- Exact Mass: 332.319149284Da
- Monoisotopic Mass: 332.319149284Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 52Ų
2,3-dioctylbenzene-1,4-diamine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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